![molecular formula C31H40O8 B1249568 Pubescene C](/img/structure/B1249568.png)
Pubescene C
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Overview
Description
Pubescene C is a natural product found in Euphorbia hirsuta and Euphorbia platyphyllos with data available.
Scientific Research Applications
Research Trends in Native Brazilian Plants
- Campomanesia Genus Research : Campomanesia, which includes species like C. pubescens, has been a focus of research in Brazil. The scientometric analysis indicates a growing interest in this genus for its potential medicinal use and integration into Brazil's health system (Steckelberg et al., 2022).
Jatrophane Diterpenes from Euphorbia Pubescens
- New Diterpenes Discovery : Research has identified new macrocyclic jatrophane diterpene polyesters, named pubescenes, including Pubescene C, from Euphorbia pubescens. These compounds have shown moderate inhibitory effects on certain cancer cell lines (Valente et al., 2003).
- MDR Reversing Activity : Pubescenes from Euphorbia pubescens have demonstrated strong activity in reversing multidrug resistance in mouse lymphoma cells, suggesting potential applications in cancer treatment (Valente et al., 2004).
Bioactive Diterpenoids
- Bioactivity in Human Tumor Cell Lines : Diterpenes from Euphorbia pubescens, including previously described pubescene D and new compounds, have shown activity against human tumor cell lines, indicating their potential therapeutic applications (Valente et al., 2004).
Other Relevant Research
- PubChem Database for Chemical Information : The PubChem database is a significant resource for information on chemical substances, including those related to this compound, providing a comprehensive database for researchers in various fields (Kim et al., 2015).
Properties
Molecular Formula |
C31H40O8 |
---|---|
Molecular Weight |
540.6 g/mol |
IUPAC Name |
[(1S,2S,3aR,5E,9R,11R,12E,13aS)-1,9-diacetyloxy-3a-hydroxy-2,5,8,8,12-pentamethyl-4-oxo-1,2,3,7,9,10,11,13a-octahydrocyclopenta[12]annulen-11-yl] benzoate |
InChI |
InChI=1S/C31H40O8/c1-18-13-14-30(6,7)26(37-21(4)32)16-25(39-29(35)23-11-9-8-10-12-23)19(2)15-24-27(38-22(5)33)20(3)17-31(24,36)28(18)34/h8-13,15,20,24-27,36H,14,16-17H2,1-7H3/b18-13+,19-15+/t20-,24-,25+,26+,27-,31+/m0/s1 |
InChI Key |
UAKCWZDVHJZVRU-DFICWMDASA-N |
Isomeric SMILES |
C[C@H]1C[C@]2([C@H]([C@H]1OC(=O)C)/C=C(/[C@@H](C[C@H](C(C/C=C(/C2=O)\C)(C)C)OC(=O)C)OC(=O)C3=CC=CC=C3)\C)O |
Canonical SMILES |
CC1CC2(C(C1OC(=O)C)C=C(C(CC(C(CC=C(C2=O)C)(C)C)OC(=O)C)OC(=O)C3=CC=CC=C3)C)O |
Synonyms |
pubescene C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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